Cas no 834869-35-1 (Benzoic acid, 5-chloro-2-[2-[(tetrahydro-2H-pyran-2-yl)oxy]ethoxy]-)
![Benzoic acid, 5-chloro-2-[2-[(tetrahydro-2H-pyran-2-yl)oxy]ethoxy]- structure](https://www.kuujia.com/scimg/cas/834869-35-1x500.png)
834869-35-1 structure
Product name:Benzoic acid, 5-chloro-2-[2-[(tetrahydro-2H-pyran-2-yl)oxy]ethoxy]-
Benzoic acid, 5-chloro-2-[2-[(tetrahydro-2H-pyran-2-yl)oxy]ethoxy]- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 5-chloro-2-[2-[(tetrahydro-2H-pyran-2-yl)oxy]ethoxy]-
- 5-chloro-2-[2-(oxan-2-yloxy)ethoxy]benzoic acid
- DTXSID10610250
- A1-05441
- 834869-35-1
- 5-Chloro-2-{2-[(oxan-2-yl)oxy]ethoxy}benzoic acid
- SCHEMBL8296597
-
- MDL: MFCD30729435
- Inchi: InChI=1S/C14H17ClO5/c15-10-4-5-12(11(9-10)14(16)17)18-7-8-20-13-3-1-2-6-19-13/h4-5,9,13H,1-3,6-8H2,(H,16,17)
- InChI Key: WZNFSLWVIQWXGC-UHFFFAOYSA-N
- SMILES: C1CCOC(C1)OCCOC2=C(C=C(C=C2)Cl)C(=O)O
Computed Properties
- Exact Mass: 300.0764513g/mol
- Monoisotopic Mass: 300.0764513g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 65Ų
Benzoic acid, 5-chloro-2-[2-[(tetrahydro-2H-pyran-2-yl)oxy]ethoxy]- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Matrix Scientific | 178297-5g |
5-Chloro-2-[2-(oxan-2-yloxy)ethoxy]benzoic acid, 95% |
834869-35-1 | 95% | 5g |
$1486.00 | 2023-09-10 |
Benzoic acid, 5-chloro-2-[2-[(tetrahydro-2H-pyran-2-yl)oxy]ethoxy]- Related Literature
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Hsin-Chih Yu,Li-Chieh Hsu,Tai-Hsun Chang,Yuan-Yao Li Dalton Trans., 2012,41, 723-726
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Liang Xu,Ying-Chu Chen,Jenny Chong,Lanfeng Wang,Chao Zhang,Dong Wang Chem. Sci., 2014,5, 567-574
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Martina Janoušková,Zuzana Vaníková,Fabrizia Nici,Soňa Boháčová,Dragana Vítovská,Hana Šanderová,Libor Krásný Chem. Commun., 2017,53, 13253-13255
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Shuo Wu,Wendou Zhang,Qi Yang,Qing Wei,Gang Xie,Sanping Chen,Shengli Gao CrystEngComm, 2019,21, 583-588
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Jean-François Lambert,Maguy Jaber,Thomas Georgelin,Lorenzo Stievano Phys. Chem. Chem. Phys., 2013,15, 13371-13380
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Bastian C. Krüger,Sven Meyer,Tim Schäfer Phys. Chem. Chem. Phys., 2016,18, 22355-22363
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Guofu Zhang,Yiyong Zhao,Chengrong Ding Org. Biomol. Chem., 2019,17, 7684-7688
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Barbara Schininà,Andrea Martorana,Nicola Antonio Colabufo,Marialessandra Contino,Mauro Niso,Maria Grazia Perrone,Guido De Guidi,Alfio Catalfo,Giancarlo Rappazzo,Elisa Zuccarello,Orazio Prezzavento,Emanuele Amata,Antonio Rescifina,Agostino Marrazzo RSC Adv., 2015,5, 47108-47116
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Zhifu Liu,Lichao Wang,Zhe Zhao J. Mater. Chem. A, 2016,4, 13155-13165
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